Cas no 1862867-18-2 (N-(2,2,3-Trimethylbutyl)thietan-3-amine)

• Product Name: N-(2,2,3-Trimethylbutyl)thietan-3-amine
• CAS No: 1862867-18-2
• MF: C₁₀H₂₁NS
• MW: 187.345441579819
• CID: 5303879
• Update Time: 2026-03-10

N-(2,2,3-Trimethylbutyl)thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,2,3-Trimethylbutyl)thietan-3-amine

• Inchi： 1S/C10H21NS/c1-8(2)10(3,4)7-11-9-5-12-6-9/h8-9,11H,5-7H2,1-4H3
• InChI Key： DIFBJQBARORCQW-UHFFFAOYSA-N
• SMILES： S1CC(C1)NCC(C)(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Additional information on N-(2,2,3-Trimethylbutyl)thietan-3-amine

N-(2,2,3-Trimethylbutyl)thietan-3-amine: A Comprehensive Overview

CAS No. 1862867-18-2, commonly referred to as N-(2,2,3-trimethylbutyl)thietan-3-amine, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule is characterized by a thietane ring system, which is a four-membered ring containing three carbons and one nitrogen atom, making it a member of the aziridine family of heterocycles.

The synthesis of N-(2,2,3-trimethylbutyl)thietan-3-amine involves a multi-step process that typically begins with the preparation of the corresponding thietane intermediate. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored the use of green chemistry principles to optimize the synthesis pathway, ensuring sustainability in its production.

One of the most notable features of this compound is its ability to act as a versatile building block in organic synthesis. The thietane ring system is known for its reactivity, particularly under basic conditions, where it can undergo ring-opening reactions to form various derivatives. These derivatives have found applications in drug discovery, polymer chemistry, and agrochemicals. For instance, studies have shown that derivatives of N-(2,2,3-trimethylbutyl)thietan-3-amine can serve as effective inhibitors of certain enzymes involved in metabolic pathways.

In terms of pharmacological applications, recent research has focused on the potential of this compound as a precursor for bioactive molecules. Its nitrogen-containing ring structure makes it an attractive candidate for drug design due to its ability to form hydrogen bonds and interact with biological targets such as proteins and nucleic acids. Additionally, the bulky substituents on the nitrogen atom provide steric hindrance, which can enhance selectivity in binding interactions.

The environmental impact of N-(2,2,3-trimethylbutyl)thietan-3-amine has also been a topic of interest. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, making it suitable for use in formulations that require controlled release mechanisms. Furthermore, its low toxicity profile has been validated through acute toxicity tests on various model organisms.

Looking ahead, the development of novel derivatives and their applications are expected to drive further research into this compound. Collaborative efforts between academic institutions and industry partners are likely to yield innovative solutions in areas such as sustainable materials development and personalized medicine.